Cas no 1486485-42-0 (1-{[4-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}pyrrolidine)

• Product Name: 1-{[4-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}pyrrolidine
• CAS No: 1486485-42-0
• MF: C₁₇H₂₅BFNO₂
• MW: 305.195308446884
• MDL: MFCD19237191
• CID: 3044439
• PubChem ID: 56737683
• Update Time: 2023-11-20

1-{[4-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro--5-pyrrolidinomethylphenylboronic acid, pinacol ester
• 1-[[4-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]pyrrolidine
• 1-(4-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)pyrrolidine
• 2-Fluoro-5-pyrrolidinomethylphenylboronic acid pinacol ester
• 2-Fluoro--5-pyrrolidinomethylphenylboronic acid,pinacol ester
• 1-{[4-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}pyrrolidine

• MDL： MFCD19237191
• Inchi： 1S/C17H25BFNO2/c1-16(2)17(3,4)22-18(21-16)14-11-13(7-8-15(14)19)12-20-9-5-6-10-20/h7-8,11H,5-6,9-10,12H2,1-4H3
• InChI Key： HZWWLSXNGSJJFI-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1B1OC(C)(C)C(C)(C)O1)CN1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 382
• Topological Polar Surface Area: 21.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines